
Synonyms for 1-Pyrenamine (e.g., 1-
aminopyrene, 3-aminopyrene)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Pyrenamin

Cat. No.: B7737337 Get Quote

An In-Depth Technical Guide to 1-Pyrenamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Pyrenamine, a versatile aromatic amine

with significant applications in research and development. It covers its nomenclature,

physicochemical properties, detailed experimental protocols for its synthesis and purification,

and key applications.

Nomenclature and Synonyms
1-Pyrenamine is known by a variety of names in scientific literature and commercial catalogs.

Understanding these synonyms is crucial for comprehensive literature searches and material

sourcing. The systematic IUPAC name for this compound is pyren-1-amine.[1]

Commonly used synonyms include:

1-Aminopyrene[1]

3-Aminopyrene[1][2][3][4][5][6]

1-PYRENAMINE[1]

Pyren-1-ylamine[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7737337?utm_src=pdf-interest
https://www.benchchem.com/product/b7737337?utm_src=pdf-body
https://www.benchchem.com/product/b7737337?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://www.chemimpex.com/products/29969
https://www.chemeo.com/cid/20-851-4/1-Aminopyrene.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1606673&Mask=400
https://parchem.com/chemical-supplier-distributor/1-aminopyrene-030005
https://www.sigmaaldrich.com/US/en/product/aldrich/a77903
https://www.benchchem.com/product/b7737337?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


alpha-Aminopyrene[1]

Pyrene, amino-[3][4]

Aminopyrene[3]

Pyrenamine[1]

Key identification numbers are:

CAS Number: 1606-67-3[1][2][4][7]

EC Number: 216-521-3[8]

UNII: LUW9EO1681[8]

Physicochemical Properties
The properties of 1-Pyrenamine are critical for its application in experimental settings. It

typically appears as colorless crystals or a yellow to green powder.[1][2][8] A summary of its

key quantitative data is presented below.

Property Value Source(s)

Molecular Formula C₁₆H₁₁N [1][2][3][4]

Molecular Weight 217.27 g/mol [2][3][5]

Melting Point 115-118 °C [1][2][9]

Boiling Point
728.87 K (~455.72 °C) (Joback

Method)
[3]

Water Solubility Insoluble (0.576 mg/L at 25 °C) [9][10]

logP (Octanol/Water) 4.166 - 4.31 [1][3]

pKa 2.91 (in 50% aqueous EtOH) [9]

Appearance
Colorless crystals; Yellow to

green powder
[1][2][8]
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Experimental Protocols
Detailed and reliable experimental procedures are essential for obtaining high-purity 1-
Pyrenamine for research and development.

A common and effective method for synthesizing 1-Aminopyrene is through the reduction of its

nitro precursor, 1-Nitropyrene.

Materials and Reagents:

1-Nitropyrene

10% Palladium on Carbon (Pd/C)

Ethanol

Tetrahydrofuran (THF)

Hydrazine monohydrate

Nitrogen gas supply

Standard reflux apparatus (three-neck round-bottomed flask, condenser, stirring bar)

Procedure:

Set up a 250-mL three-neck round-bottomed flask with a magnetic stirring bar, a reflux

condenser, and a nitrogen inlet.

Under a nitrogen atmosphere, add 12.4 g (50 mmol) of 1-Nitropyrene and 0.15 g of 10%

Pd/C to the flask.

Add 80 mL of ethanol and 40 mL of THF to dissolve/suspend the reactants.

Heat the suspension to reflux.

Once refluxing, slowly add 6.5 mL of hydrazine monohydrate to the mixture.
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Continue stirring the solution at reflux temperature until the reaction is complete (reaction

progress can be monitored by Thin Layer Chromatography).

After the reaction is complete, cool the mixture to room temperature.

Filter the mixture to remove the Pd/C catalyst.

Remove the solvents (ethanol and THF) from the filtrate under reduced pressure (rotary

evaporation) to yield the crude 1-Aminopyrene product.

Proceed with purification as described below.

(Protocol adapted from a documented synthesis procedure.[11])

To achieve high purity, suitable for applications such as fluorescence studies or pharmaceutical

synthesis, the crude product should be purified. Crystallization from hexane is a standard and

effective method.[9]

Materials and Reagents:

Crude 1-Aminopyrene

Hexane

Erlenmeyer flask

Heating source (hot plate)

Filtration apparatus (Büchner funnel, filter paper)

Procedure:

Transfer the crude 1-Aminopyrene solid to an Erlenmeyer flask.

Add a minimal amount of hot hexane to dissolve the solid completely. Ensure the hexane is

near its boiling point to maximize solubility.
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Once fully dissolved, remove the flask from the heat source and allow it to cool slowly to

room temperature. Slow cooling encourages the formation of larger, purer crystals.

For maximum yield, place the flask in an ice bath or refrigerator to further decrease the

solubility of the product.

Collect the resulting crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of ice-cold hexane to remove any remaining

impurities.

Dry the purified crystals under vacuum to remove residual solvent. The final product should

be yellow needles with a melting point of 117-118 °C.[1]

Experimental Workflow Visualization
The following diagram illustrates the logical flow from the starting material to the final, purified

product.
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Caption: Workflow for the synthesis and purification of 1-Aminopyrene.
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Core Applications
1-Pyrenamine is a valuable compound in several scientific fields due to its unique fluorescent

properties and reactive amine group.

Fluorescent Probes and Biosensors: It serves as a foundational molecule for creating

fluorescent probes used in biological imaging to monitor cellular processes in real-time.[2]

Organic Synthesis: The primary amine group makes it a versatile precursor for synthesizing

more complex molecules, including other fluorescent probes like 1-Azidopyrene and N-(1-

Pyrene)iodoacetamide.[10]

Pharmaceutical Development: It is used in the synthesis of pharmaceutical intermediates,

contributing to the development of new therapeutic drugs.[2]

Materials Science: 1-Aminopyrene can be integrated into metal-organic frameworks (MOFs)

to create efficient photocatalytic systems. It is also incorporated into polymer formulations to

enhance their thermal stability and mechanical properties.[2]

Analytical and Environmental Chemistry: It is employed as a reagent in analytical techniques

like spectrophotometry and in methods for detecting polycyclic aromatic hydrocarbons

(PAHs) in environmental samples.[2]

Safety and Handling
1-Aminopyrene is classified as harmful if swallowed (Acute Toxicity 4, Oral) and may cause

skin irritation.[1]

Handling: Use with adequate ventilation, preferably in a chemical fume hood. Minimize dust

generation. Avoid contact with skin, eyes, and clothing by wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[12][13]

Storage: Store in a tightly closed container in a cool, dry place, away from strong oxidizing

agents.[9][13]

Spills: In case of a spill, sweep up the solid material, avoiding dust creation, and place it into

a suitable container for disposal.[12]
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First Aid: If swallowed, rinse the mouth and seek immediate medical attention.[10][13] If

inhaled, move to fresh air.[12] In case of skin or eye contact, rinse thoroughly with water.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Aminopyrene | C16H11N | CID 15352 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. chemimpex.com [chemimpex.com]

3. chemeo.com [chemeo.com]

4. 1-Aminopyrene [webbook.nist.gov]

5. parchem.com [parchem.com]

6. 1-Aminopyrene 97 1606-67-3 [sigmaaldrich.com]

7. 1-Aminopyrene [webbook.nist.gov]

8. materials.alfachemic.com [materials.alfachemic.com]

9. 1-Aminopyrene | 1606-67-3 [chemicalbook.com]

10. 1-Aminopyrene, 97% 0.5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific
[fishersci.co.uk]

11. rsc.org [rsc.org]

12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

13. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Synonyms for 1-Pyrenamine (e.g., 1-aminopyrene, 3-
aminopyrene)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7737337#synonyms-for-1-pyrenamine-e-g-1-
aminopyrene-3-aminopyrene]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fishersci.co.uk/shop/products/1-aminopyrene-97-thermo-scientific-1/11335018
https://www.fishersci.com/store/msds?partNumber=AC104530010&productDescription=1-AMINOPYRENE+97%25+1GR1-AMINOP&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/18281.pdf
https://www.fishersci.com/store/msds?partNumber=AC104530010&productDescription=1-AMINOPYRENE+97%25+1GR1-AMINOP&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b7737337?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Aminopyrene
https://www.chemimpex.com/products/29969
https://www.chemeo.com/cid/20-851-4/1-Aminopyrene.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1606673&Mask=400
https://parchem.com/chemical-supplier-distributor/1-aminopyrene-030005
https://www.sigmaaldrich.com/US/en/product/aldrich/a77903
https://webbook.nist.gov/cgi/inchi?ID=C1606673&Mask=400
https://materials.alfachemic.com/product/1-aminopyrene-purified-by-sublimation-cas-1606-67-3-325946.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1107595.htm
https://www.fishersci.co.uk/shop/products/1-aminopyrene-97-thermo-scientific-1/11335018
https://www.fishersci.co.uk/shop/products/1-aminopyrene-97-thermo-scientific-1/11335018
https://www.rsc.org/suppdata/jm/c0/c0jm00495b/c0jm00495b.pdf
https://pim-resources.coleparmer.com/sds/18281.pdf
https://www.fishersci.com/store/msds?partNumber=AC104530010&productDescription=1-AMINOPYRENE+97%25+1GR1-AMINOP&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b7737337#synonyms-for-1-pyrenamine-e-g-1-aminopyrene-3-aminopyrene
https://www.benchchem.com/product/b7737337#synonyms-for-1-pyrenamine-e-g-1-aminopyrene-3-aminopyrene
https://www.benchchem.com/product/b7737337#synonyms-for-1-pyrenamine-e-g-1-aminopyrene-3-aminopyrene
https://www.benchchem.com/product/b7737337#synonyms-for-1-pyrenamine-e-g-1-aminopyrene-3-aminopyrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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